Cyclohexyl 4-[2-(2-tert-butylphenoxy)acetamido]benzoate
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Overview
Description
Preparation Methods
The synthesis of Cyclohexyl 4-[2-(2-tert-butylphenoxy)acetamido]benzoate involves multiple steps. One common method starts with the condensation of phenol with epoxy cyclohexane, followed by alkylation on benzene rings . This process avoids the generation of isomers due to the steric hindrance effect of the substituent cyclohexyl
Chemical Reactions Analysis
Cyclohexyl 4-[2-(2-tert-butylphenoxy)acetamido]benzoate can undergo various chemical reactions, including:
Oxidation: This reaction typically involves reagents like sodium dichromate and sulfuric acid.
Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: This compound can participate in nucleophilic substitution reactions, often using reagents like sodium hydroxide (NaOH) or potassium hydroxide (KOH).
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
Cyclohexyl 4-[2-(2-tert-butylphenoxy)acetamido]benzoate has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a reference compound in analytical chemistry.
Biology: The compound’s unique structure makes it useful in studying biochemical pathways and interactions.
Industry: It can be used in the development of new materials and chemical products.
Mechanism of Action
Comparison with Similar Compounds
Cyclohexyl 4-[2-(2-tert-butylphenoxy)acetamido]benzoate can be compared to similar compounds such as:
- Cyclohexyl 4-[(2S)-2-(4-tert-butylphenoxy)propanamido]benzoate
- Cyclohexyl 4-[(4-tert-butylphenoxy)acetyl]amino)benzoate
These compounds share similar structural features but differ in their specific functional groups and molecular configurations, which can lead to variations in their chemical properties and applications.
Properties
Molecular Formula |
C25H31NO4 |
---|---|
Molecular Weight |
409.5 g/mol |
IUPAC Name |
cyclohexyl 4-[[2-(2-tert-butylphenoxy)acetyl]amino]benzoate |
InChI |
InChI=1S/C25H31NO4/c1-25(2,3)21-11-7-8-12-22(21)29-17-23(27)26-19-15-13-18(14-16-19)24(28)30-20-9-5-4-6-10-20/h7-8,11-16,20H,4-6,9-10,17H2,1-3H3,(H,26,27) |
InChI Key |
BNAGTKKBRCRPKY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)C(=O)OC3CCCCC3 |
Origin of Product |
United States |
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